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Compound of Interest

Compound Name: Necrosis inhibitor 2 (hydrocholide)

Cat. No.: B12367603 Get Quote

Essential Safety and Handling of Necrosis
Inhibitor 2 (Hydrochloride)
For researchers, scientists, and drug development professionals, ensuring safe handling of

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for Necrosis inhibitor 2 (hydrochloride), a cell necrosis inhibitor intended

for research use only.

Necrosis inhibitor 2 (hydrochloride) is a cell necrosis inhibitor used in studies related to

inflammation, tumors, metabolic diseases, and neurodegenerative diseases.[1][2] As the

product has not been fully validated for medical applications and is for research purposes only,

caution should be exercised during handling.[1]

Personal Protective Equipment (PPE) and
Engineering Controls
Given the absence of a specific Safety Data Sheet (SDS), a conservative approach to personal

protective equipment is recommended. This approach is in line with general best practices for

handling chemical compounds with unknown toxicological properties.
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PPE / Control Specification Purpose

Ventilation
Chemical Fume Hood or Class

II Biosafety Cabinet

To minimize inhalation

exposure to the compound.

Hand Protection

Nitrile or Neoprene Gloves

(double-gloving

recommended)

To prevent skin contact. Check

for tears before and during

use.

Eye Protection
Safety Glasses with Side

Shields or Goggles

To protect eyes from splashes

or dust.

Body Protection Laboratory Coat
To prevent contamination of

personal clothing.

Respiratory Protection N95 Respirator

Recommended, especially

when handling the powder

form outside of a ventilated

enclosure, to prevent

inhalation.[3]

Handling and Disposal Procedures
Proper handling and disposal are critical to maintaining a safe laboratory environment. The

following workflow outlines the key steps for the operational use and disposal of Necrosis

inhibitor 2 (hydrochloride).
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Preparation

Experimentation

Disposal

Don appropriate PPE

Work within a chemical fume hood

Weigh the required amount of Necrosis inhibitor 2 (hydrochloride)

Perform experimental procedures

Handle all solutions containing the compound with care

Collect all waste (solid and liquid) in a designated, labeled hazardous waste container

Dispose of waste according to institutional and local regulations

Decontaminate work surfaces

Click to download full resolution via product page

Figure 1. Workflow for Handling and Disposal.
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First Aid Measures
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill Management
In case of a spill, the following steps should be taken:

Evacuate and Secure: Evacuate the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

Absorb: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand). For solid

spills, carefully sweep or scoop the material to avoid creating dust.

Collect and Dispose: Place all contaminated materials into a sealed, labeled hazardous

waste container.

Decontaminate: Clean the spill area with an appropriate solvent or detergent, followed by a

thorough water rinse.
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This guidance is based on general laboratory safety principles. Always consult your institution's

specific safety protocols and the available information for any chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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